Cas no 1334148-51-4 (2,3,4,5,6-Pentafluorophenyl quinoline-4-sulfonate)

• Product Name: 2,3,4,5,6-Pentafluorophenyl quinoline-4-sulfonate
• CAS No: 1334148-51-4
• MF: C₁₅H₆F₅NO₃S
• MW: 375.270060062408
• MDL: MFCD19982598
• CID: 5217369
• PubChem ID: 54594923
• Update Time: 2026-03-06

2,3,4,5,6-Pentafluorophenyl quinoline-4-sulfonate Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5,6-pentafluorophenyl quinoline-4-sulfonate
• (2,3,4,5,6-pentafluorophenyl) quinoline-4-sulfonate
• Perfluorophenyl quinoline-4-sulfonate
• Z1250191029
• 4-Quinolinesulfonic acid, 2,3,4,5,6-pentafluorophenyl ester
• Quinoline-4-sulfonic acid pentafluorophenyl ester
• 2,3,4,5,6-Pentafluorophenyl quinoline-4-sulfonate

• MDL： MFCD19982598
• Inchi： 1S/C15H6F5NO3S/c16-10-11(17)13(19)15(14(20)12(10)18)24-25(22,23)9-5-6-21-8-4-2-1-3-7(8)9/h1-6H
• InChI Key： VOFGYECLOSCBCG-UHFFFAOYSA-N
• SMILES： S(C1C=CN=C2C=CC=CC=12)(=O)(=O)OC1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 558
• XLogP3: 3.8
• Topological Polar Surface Area: 64.599

Additional information on 2,3,4,5,6-Pentafluorophenyl quinoline-4-sulfonate

2,3,4,5,6-Pentafluorophenyl Quinoline-4-Sulfonate: A Comprehensive Overview

The compound with CAS No 1334148-51-4, known as 2,3,4,5,6-Pentafluorophenyl Quinoline-4-Sulfonate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pentafluorophenyl group with a quinoline-4-sulfonate moiety. The integration of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for both academic research and industrial applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 2,3,4,5,6-Pentafluorophenyl Quinoline-4-Sulfonate, leveraging advanced fluorination techniques and sulfonation processes. These methods have not only improved the yield and purity of the compound but also facilitated its scalability for potential commercial use. The synthesis typically involves multi-step reactions, including nucleophilic aromatic substitution and fluorination steps, which are meticulously optimized to ensure the desired regioselectivity and stereochemistry.

The structural uniqueness of this compound lies in its pentafluorophenyl ring, which contributes to its high stability and electronic properties. The quinoline moiety further enhances its photoluminescent characteristics, making it a promising candidate for applications in optoelectronic devices. Recent studies have demonstrated that 2,3,4,5,6-Pentafluorophenyl Quinoline-4-Sulfonate exhibits exceptional fluorescence quantum yields under specific conditions, which could be harnessed for sensing applications or as fluorescent markers in biological systems.

In terms of applications, this compound has shown potential in drug discovery due to its ability to modulate cellular signaling pathways. The sulfonate group introduces hydrophilicity to the molecule without compromising its lipophilic nature significantly, which is advantageous for designing bioactive compounds with optimal pharmacokinetic profiles. Additionally, the fluorinated phenyl ring imparts resistance to metabolic degradation in vivo, enhancing the compound's stability during biological assays.

Recent research has also explored the use of 2,3,4,5,6-Pentafluorophenyl Quinoline-4-Sulfonate as a building block for constructing advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its electronic properties make it suitable for applications requiring high charge carrier mobility and efficient energy transfer mechanisms. Furthermore, its compatibility with various solvents and substrates facilitates its integration into device fabrication processes.

The environmental impact of this compound is another area of interest among researchers. Studies have been conducted to assess its biodegradability and toxicity profiles under controlled conditions. Preliminary results indicate that 2,3,4,Pentafluorophenyl Quinoline-4-Sulfonate exhibits low toxicity towards aquatic organisms when exposed at concentrations relevant to industrial discharges. However, further investigations are required to fully understand its long-term ecological implications.

In conclusion, 2,Pentafluorophenyl Quinoline-4-Sulfonate represents a versatile chemical entity with diverse applications across multiple disciplines. Its unique structure and functional groups endow it with properties that make it an attractive candidate for both fundamental research and practical implementations. As ongoing studies continue to uncover new insights into its behavior and potential uses, 2,Pentafluorophenyl Quinoline-4-Sulfonate is poised to play an increasingly significant role in advancing modern chemistry and materials science.